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Compound of Interest

Compound Name: Basroparib

Cat. No.: B12391291 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and solubilization of

Basroparib (also known as STP1002) for use in laboratory research. Basroparib is a selective

inhibitor of tankyrase 1 and 2 (TNKS1/2), key enzymes in the Wnt/β-catenin signaling pathway,

which is often dysregulated in various cancers, particularly colorectal cancer.[1][2][3] Proper

preparation and handling of this compound are crucial for obtaining accurate and reproducible

experimental results.

Solubility of Basroparib
The solubility of Basroparib is a critical factor in the preparation of stock and working solutions

for in vitro and in vivo experiments. Based on available data, Basroparib is readily soluble in

dimethyl sulfoxide (DMSO).

Solvent Known Concentration Source

Dimethyl Sulfoxide (DMSO) ≥ 10 mM MedchemExpress[1]

Note: For other solvents, solubility data is not readily available. It is recommended to perform

small-scale solubility tests before preparing large batches.
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Preparation of Basroparib Stock Solution (10 mM in
DMSO)
This protocol describes the preparation of a 10 mM stock solution of Basroparib in DMSO.

Materials:

Basroparib powder

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Procedure:

Determine the required mass of Basroparib: The molecular weight of Basroparib is 421.4

g/mol . To prepare a 10 mM solution, use the following formula: Mass (mg) = 10 mmol/L *

0.001 L * 421.4 g/mol * 1000 mg/g = 4.214 mg (Adjust the volume as needed, for example,

for 1 mL of 10 mM stock, weigh out 4.214 mg of Basroparib).

Weighing: Carefully weigh the calculated amount of Basroparib powder using an analytical

balance in a fume hood or other contained environment.

Dissolution: Add the weighed Basroparib to a sterile microcentrifuge tube. Add the

appropriate volume of anhydrous DMSO to achieve a final concentration of 10 mM.

Mixing: Vortex the solution until the Basroparib is completely dissolved. Gentle warming

(e.g., in a 37°C water bath) may assist in dissolution, but avoid excessive heat.

Storage: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw

cycles. Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-

term storage (up to 6 months).[3]
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Preparation of Working Solutions for In Vitro Cell-Based
Assays
This protocol outlines the dilution of the 10 mM Basroparib stock solution to prepare working

solutions for treating cells in culture.

Materials:

10 mM Basroparib stock solution in DMSO

Sterile cell culture medium appropriate for the cell line being used

Sterile serological pipettes and pipette tips

Sterile conical tubes

Procedure:

Thaw Stock Solution: Thaw an aliquot of the 10 mM Basroparib stock solution at room

temperature.

Intermediate Dilution (Optional but Recommended): To improve accuracy, it is advisable to

perform an intermediate dilution. For example, to prepare a 1 mM intermediate stock, dilute

the 10 mM stock 1:10 in cell culture medium (e.g., 10 µL of 10 mM stock + 90 µL of medium).

Final Working Solution: Prepare the final working concentration by diluting the intermediate

or stock solution directly into the cell culture medium. For example, to achieve a final

concentration of 10 µM in a final volume of 1 mL, add 10 µL of the 1 mM intermediate

solution to 990 µL of cell culture medium.

Important: Ensure that the final concentration of DMSO in the cell culture medium is kept

low (typically below 0.5%) to avoid solvent-induced cytotoxicity. Always include a vehicle

control (medium with the same final concentration of DMSO) in your experiments.

Signaling Pathway and Experimental Workflow

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b12391291?utm_src=pdf-body
https://www.benchchem.com/product/b12391291?utm_src=pdf-body
https://www.benchchem.com/product/b12391291?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12391291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Basroparib Mechanism of Action in the Wnt/β-catenin
Pathway
Basroparib selectively inhibits tankyrase 1 and 2.[3] In the canonical Wnt signaling pathway,

tankyrase targets AXIN for degradation, which is a key component of the β-catenin destruction

complex.[4] By inhibiting tankyrase, Basroparib stabilizes AXIN, promoting the degradation of

β-catenin and thereby inhibiting the transcription of Wnt target genes involved in cell

proliferation.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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